N1-(2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethyl)-N2-(2-methoxyphenethyl)oxalamide

• IUPAC Name: N'-[2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethyl]-N-[2-(2-methoxyphenyl)ethyl]oxamide
• InChI: InChI=1S/C27H32N4O4/c1-34-24-11-6-5-8-21(24)13-14-28-26(32)27(33)29-20-23(25-12-7-19-35-25)31-17-15-30(16-18-31)22-9-3-2-4-10-22/h2-12,19,23H,13-18,20H2,1H3,(H,28,32)(H,29,33)
• InChI Key: VQPQTOBUJPNBGM-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1CCNC(=O)C(=O)NCC(C2=CC=CO2)N3CCN(CC3)C4=CC=CC=C4
• Molecular Formula: C27H32N4O4
• Molecular Weight: 476.6 g/mol

Description

N1-(2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethyl)-N2-(2-methoxyphenethyl)oxalamide is a useful research compound. Its molecular formula is C27H32N4O4 and its molecular weight is 476.577. The purity is usually 95%.
BenchChem offers high-quality N1-(2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethyl)-N2-(2-methoxyphenethyl)oxalamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N1-(2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethyl)-N2-(2-methoxyphenethyl)oxalamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Arylpiperazine Derivatives as High-Affinity 5-HT1A Serotonin Ligands

Arylpiperazine derivatives, including compounds with furan and phenylpiperazine structures, have been studied for their high affinity towards 5-HT1A serotonin receptors. These derivatives are recognized for their potential in treating neurological disorders due to their selective serotonin receptor modulation capabilities (Glennon, Naiman, Lyon, & Titeler, 1988).

PET Imaging of Microglia by Targeting CSF1R

Compounds targeting the macrophage colony-stimulating factor 1 receptor (CSF1R) on microglia, such as [11C]CPPC, enable the noninvasive imaging of neuroinflammation. This application is significant for understanding the role of microglia in neuropsychiatric disorders and evaluating the efficacy of therapeutic interventions (Horti et al., 2019).

Enhancement in Solar Cell Performance

Phenothiazine derivatives with furan linkers have been utilized in dye-sensitized solar cells, demonstrating the impact of conjugated linkers on device performance. Specifically, furan-linked compounds showed significant improvement in solar energy-to-electricity conversion efficiency, highlighting their application in renewable energy technologies (Kim et al., 2011).

Photophysical Properties of Chalcone Derivatives

The study of furan derivatives, including their vibronic interaction and photophysics, has contributed to a deeper understanding of their phosphorescence emissions and excitation spectra. Such insights are valuable for the development of materials with specific optical properties (Bangal, Lahiri, Kar, & Chakravorti, 1996).

Synthesis of Benzothiazine and Oxazine Derivatives

The aza-Piancatelli rearrangement has been applied to furan-2-yl(phenyl)methanol derivatives for synthesizing benzo[b][1,4]thiazine and oxazine derivatives. This method is noted for its efficiency, selectivity, and potential application in medicinal chemistry (Reddy et al., 2012).